Cas no 2172288-81-0 (2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid)
2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid
- 2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid
- EN300-1538743
- 2172288-81-0
-
- Inchi: 1S/C28H36N2O5/c1-3-19(13-14-26(31)30-17-20(4-2)27(32)33)15-16-29-28(34)35-18-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,19-20,25H,3-4,13-18H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: BFMKYLXLJPYHAC-UHFFFAOYSA-N
- SMILES: O(C(NCCC(CC)CCC(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1538743-0.05g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-0.1g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-0.25g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-0.5g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-1.0g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-2.5g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-5.0g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-10.0g |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1538743-50mg |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1538743-100mg |
2-{[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}butanoic acid |
2172288-81-0 | 100mg |
$2963.0 | 2023-09-26 |
2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid
Introduction to 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic Acid (CAS No. 2172288-81-0)
2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid, identified by its CAS number 2172288-81-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense research and development. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a fluorenyl moiety, contributes to its diverse chemical behavior and reactivity.
The molecular formula of this compound can be expressed as C27H35N2O5, reflecting its complex composition. The fluorenyl methoxycarbonyl group (9H-fluoren-9-yl)methoxycarbonyl is particularly noteworthy, as it is often employed in medicinal chemistry for its ability to enhance the solubility and metabolic stability of drug candidates. This feature makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the synthesis and characterization of compounds that incorporate fluorene-based scaffolds. The fluorene ring system is known for its rigidity and electronic properties, which can be leveraged to modulate the biological activity of molecules. Specifically, the fluorenyl methoxycarbonyl group can serve as a protecting group for amino functions, allowing for selective modifications and subsequent functionalization. This versatility is particularly valuable in the context of drug design, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.
The compound's structure also includes a hexanamidomethyl chain, which introduces additional complexity and potential interactions with biological targets. The amide linkage is a common motif in bioactive molecules, often serving as a hinge region that facilitates binding to proteins or other biomolecules. The hexyl side chain provides a hydrophobic region that can enhance membrane permeability or interact with hydrophobic pockets in target proteins. Together, these features contribute to the compound's potential as a lead molecule in drug discovery efforts.
Recent studies have highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability when designing new drugs. The presence of the fluorenyl methoxycarbonyl group in 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid suggests that it may exhibit favorable pharmacokinetic profiles. Furthermore, the compound's ability to undergo selective modifications makes it a valuable tool for medicinal chemists seeking to develop novel analogs with enhanced potency and selectivity.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenyl methoxycarbonyl group typically requires protective group strategies to prevent unwanted side reactions. Similarly, the installation of the hexanamidomethyl chain necessitates precise control over reaction conditions to avoid degradation or over-modification. These synthetic challenges underscore the need for advanced methodologies and expertise in organic chemistry.
In terms of biological activity, preliminary studies suggest that 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid may exhibit properties relevant to various therapeutic areas. For instance, its structure resembles known bioactive molecules targeting enzymes such as kinases or proteases. These enzymes are often implicated in disease pathways, making them attractive targets for drug intervention. By further exploring the biological activity of this compound, researchers may uncover new therapeutic opportunities or lead compounds for drug development.
The role of computational chemistry and molecular modeling has become increasingly important in the study of complex organic compounds like 2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid. These tools allow researchers to predict binding affinities, assess metabolic stability, and explore potential interactions with biological targets without the need for extensive experimental screening. By integrating computational methods with traditional experimental approaches, scientists can accelerate the discovery and optimization process significantly.
The future prospects for this compound are promising, given its unique structural features and potential applications. Further research is needed to fully elucidate its biological activity and explore its utility in drug development pipelines. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing these goals. As our understanding of molecular interactions continues to grow, compounds like 2-{4-ethyl-6-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanamidomethyl}butanoic acid are likely to play an increasingly important role in shaping the future of medicine.
2172288-81-0 (2-{4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)